Cas no 54528-30-2 (Benzenethiol, 4-isocyanato-)

• Product Name: Benzenethiol, 4-isocyanato-
• CAS No: 54528-30-2
• MF: C₇H₅NOS
• MW: 151.185700178146
• CID: 354354
• PubChem ID: 19075595
• Update Time: 2025-04-19

Benzenethiol, 4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-isocyanato-
• 4-isocyanatobenzenethiol
• 4-mercaptophenyl isocyanate
• 54528-30-2
• DTXSID50597834
• BPZYWIXVIGKGSF-UHFFFAOYSA-N
• SCHEMBL8321265
• 4-Isocyanatobenzene-1-thiol
• p-Mercaptophenyl isocyanate

• Inchi： 1S/C7H5NOS/c9-5-8-6-1-3-7(10)4-2-6/h1-4,10H
• InChI Key： BPZYWIXVIGKGSF-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 151.00925
• Monoisotopic Mass: 151.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.4Ų

Experimental Properties

• PSA: 29.43